Cas no 91665-38-2 (Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate)

Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate structure
91665-38-2 structure
Product Name:Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate
CAS No:91665-38-2
MF:C10H12O3S2
MW:244.330480575562
CID:2845208
PubChem ID:15588980
Update Time:2025-04-21

Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • 91665-38-2
    • Propyl 2-(2H-1,3-dithiol-2-ylidene)-3-oxobutanoate
    • DTXSID90575212
    • Inchi: 1S/C10H12O3S2/c1-3-4-13-9(12)8(7(2)11)10-14-5-6-15-10/h5-6H,3-4H2,1-2H3
    • InChI Key: ISBSGSXDOVAFQO-UHFFFAOYSA-N
    • SMILES: S1C=CS/C/1=C(\C(C)=O)/C(=O)OCCC

Computed Properties

  • Exact Mass: 244.02278659Da
  • Monoisotopic Mass: 244.02278659Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 94Ų
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